3-(2-Methoxy-6-methyl-3-pyridinyl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole
Overview
Description
3-(2-methoxy-6-methyl-3-pyridinyl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole is an oxadiazole and a ring assembly.
Scientific Research Applications
Anticonvulsant Activity
Compounds structurally related to 3-(2-Methoxy-6-methyl-3-pyridinyl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole, specifically bisubstituted 1,3,4-oxadiazoles, have been synthesized and tested for their anticonvulsant activity. One particular compound demonstrated significant anticonvulsant potency, highlighting the potential of such compounds in the development of anticonvulsant drugs (Tsitsa et al., 1989).
Luminescence Properties
Research on 5-aryl-3-methyl-1,2,4-oxadiazoles and their metal chelates, such as those with Zinc(II) and Copper(II), revealed that these compounds exhibit luminescence. This property is particularly noted in certain derivatives, characterized by high luminescence quantum yield, making them of interest in the development of luminescent materials (Mikhailov et al., 2016).
Pharmacological Potential
A study focused on the pharmacological potential of novel 1,3,4-oxadiazole and pyrazole derivatives, including toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The research found that certain compounds exhibited binding and moderate inhibitory effects across a range of assays, suggesting their utility in pharmacological applications (Faheem, 2018).
Antimicrobial Properties
Novel oxadiazoles have been synthesized and assessed for their antimicrobial activity. Certain compounds demonstrated significant antibacterial activity, indicating the potential of oxadiazole derivatives in the development of new antimicrobial agents (Krishna et al., 2015).
properties
Product Name |
3-(2-Methoxy-6-methyl-3-pyridinyl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole |
|---|---|
Molecular Formula |
C16H15N3O3 |
Molecular Weight |
297.31 g/mol |
IUPAC Name |
3-(2-methoxy-6-methylpyridin-3-yl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole |
InChI |
InChI=1S/C16H15N3O3/c1-10-8-9-12(15(17-10)21-3)14-18-16(22-19-14)11-6-4-5-7-13(11)20-2/h4-9H,1-3H3 |
InChI Key |
COTBDPHBVPAEOX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC(=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3OC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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